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Compound of Interest

Compound Name: AST5902 mesylate

Cat. No.: B15612647 Get Quote

AST5902 Mesylate Technical Support Center
Welcome to the technical support center for AST5902 mesylate. This resource is designed for

researchers, scientists, and drug development professionals to ensure the stability and integrity

of AST5902 in DMSO for reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is AST5902 mesylate?

A1: AST5902 is the principal active metabolite of Alflutinib (AST2818), which is an irreversible

and highly selective third-generation Epidermal Growth Factor Receptor (EGFR) inhibitor.[1][2]

It is being developed for the treatment of non-small cell lung cancer patients with specific

EGFR mutations.[2] In research settings, it is crucial to maintain its chemical stability to ensure

its potent antineoplastic activity is accurately assessed.

Q2: What is the best way to prepare a stock solution of AST5902 mesylate in DMSO?

A2: To prepare a stock solution, use high-quality, anhydrous (moisture-free) dimethyl sulfoxide

(DMSO). The presence of water in DMSO can significantly impact the solubility and stability of

mesylate compounds.[1][3] For detailed steps, please refer to the "Protocol for Preparing

AST5902 Stock Solutions in DMSO" in the Experimental Protocols section.

Q3: How should I store my AST5902 DMSO stock solution for maximum stability?
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A3: Proper storage is critical for preventing degradation. Once prepared, the stock solution

should be aliquoted into small, single-use volumes in inert containers (amber glass or

polypropylene tubes) to avoid repeated freeze-thaw cycles and exposure to light.[4][5] Store

these aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-term

storage (up to 1 month).[1][5] Always seal vials tightly to prevent moisture absorption.[6]

Data Presentation: Recommended Storage Conditions

Parameter Recommendation Rationale

Solvent Anhydrous, high-purity DMSO

DMSO is hygroscopic; water

can promote degradation or

solvate formation.[1][3]

Concentration
As recommended by the

supplier (e.g., 10-50 mM)

Very high concentrations can

increase the risk of

precipitation upon freezing.[4]

Temperature
-80°C (long-term) or -20°C

(short-term)

Lower temperatures slow down

the rate of chemical

degradation.[1][5]

Storage Period
Up to 6 months at -80°C; Up to

1 month at -20°C

Based on general vendor

stability data for similar

compounds.[1][5]

Container
Amber glass or polypropylene

vials

Prevents adsorption to

container surfaces and

protects from light.[4]

Aliquoting Single-use volumes

Minimizes freeze-thaw cycles,

which can degrade the

compound.[1][4]

Atmosphere
Purge with inert gas

(Argon/Nitrogen)

Optional, but recommended to

displace oxygen and prevent

oxidation.[4]

Q4: How many times can I freeze-thaw my stock solution aliquots?
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A4: It is strongly recommended to avoid repeated freeze-thaw cycles.[1][4] Ideally, aliquots

should be single-use. If you must reuse an aliquot, limit it to one or two additional freeze-thaw

cycles and use it for non-critical experiments.

Troubleshooting Guide
Q1: My experimental results are inconsistent. Could my AST5902 be degrading?

A1: Yes, inconsistent results, such as a loss of compound activity, are a primary indicator of

compound degradation.[4] Stability can be affected by storage conditions, solvent quality, and

handling.[4] It is recommended to verify the integrity of your stock solution. See the protocol for

"Assessing AST5902 Stability using HPLC-MS."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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